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Copper (II) fluoride,hydrous

Name: Copper (II) fluoride,hydrous
Brand: Smolecule
SKU: S15473043
Rating: 4.5 (3 reviews)

Catalog No.

S15473043

CAS No.

M.F

CuF2H4O2

M. Wt

137.57 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5. Applications
6. Interaction Studies
7. Specification
8. Others

General Information

Product Name

Copper (II) fluoride,hydrous

IUPAC Name

difluorocopper;dihydrate

Molecular Formula

CuF2H4O2

Molecular Weight

137.57 g/mol

InChI

InChI=1S/Cu.2FH.2H2O/h;2*1H;2*1H2/q+2;;;;/p-2

InChI Key

CTRICEWDSISGPV-UHFFFAOYSA-L

Canonical SMILES

O.O.F[Cu]F

Description

See also: Cupric fluoride dihydrate (preferred); Cupric Cation (has active moiety).

Copper (II) fluoride, hydrous, also known as copper(II) fluoride dihydrate, is a chemical compound with the formula CuF₂·2H₂O. It appears as light blue crystals or an amorphous powder and is classified as a hygroscopic salt, which means it can readily absorb moisture from the environment. The compound is slightly soluble in cold water and exhibits hydrolysis in hot water, leading to the formation of copper oxyfluoride .

Chemical Reactions

, including:

Hydrolysis: When heated in water, copper (II) fluoride dihydrate can hydrolyze to form copper oxyfluoride: $\text{CuF}_2\cdot 2\text{H}_2\text{O}\rightarrow \text{CuO}\cdot \text{F}+\text{HF}+\text{H}_2\text{O}$
Reactions with acids: Copper (II) fluoride reacts with strong acids to produce copper salts and hydrofluoric acid: $\text{CuF}_2+2\text{HCl}\rightarrow \text{CuCl}_2+2\text{HF}$
Formation of complexes: This compound can also form various coordination complexes with ligands such as water or ammonia.

Synthesis Methods

Copper (II) fluoride, hydrous can be synthesized through several methods:

Direct Reaction: A common synthesis method involves the direct reaction of copper(II) oxide or copper(II) carbonate with hydrofluoric acid: $\text{CuO}+2\text{HF}\rightarrow \text{CuF}_2+\text{H}_2\text{O}$
Precipitation Method: Another approach is to precipitate copper (II) fluoride from a solution containing copper(II) salts and sodium fluoride: $\text{CuSO}_4+2\text{NaF}\rightarrow \text{CuF}_2+\text{Na}_2\text{SO}_4$
Hydration Process: The anhydrous form can be hydrated by dissolving it in water under controlled conditions to obtain the dihydrate.

Applications

Copper(I) fluorideCuFInsolubleUsed in organic synthesisCopper(II) chlorideCuCl₂SolubleUsed in electroplatingCopper(II) sulfateCuSO₄SolubleUsed as a fungicide and herbicideSilver fluorideAgFSolubleUsed in dental applications

Uniqueness

Copper (II) fluoride is unique due to its specific combination of properties such as its hydrophilicity, slight solubility in water, and dual role as both a flux and potential antimicrobial agent. Its ability to participate in complex formation reactions further distinguishes it from other metal fluorides.

Interaction Studies

Studies on the interactions of copper (II) fluoride with other substances are essential for understanding its reactivity and potential applications. Research indicates that it can interact with various organic compounds, influencing their reactivity during synthesis. Additionally, its interactions with biological systems are being explored for potential medical applications, particularly in antimicrobial treatments.